Cas no 2549019-98-7 (6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine)

• Product Name: 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine
• CAS No: 2549019-98-7
• MF: C₁₈H₂₂N₈
• MW: 350.420881748199
• CID: 5313015
• PubChem ID: 154882915
• Update Time: 2025-10-28

6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2-Cyclopropyl-5,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-9H-purine
• 2549019-98-7
• 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine
• F6788-1687
• AKOS040729574

• Inchi： 1S/C18H22N8/c1-11-12(2)23-15(13-3-4-13)24-17(11)25-5-7-26(8-6-25)18-14-16(20-9-19-14)21-10-22-18/h9-10,13H,3-8H2,1-2H3,(H,19,20,21,22)
• InChI Key： GRIVDUPACUWSRV-UHFFFAOYSA-N
• SMILES： N1(C2=C(C)C(C)=NC(C3CC3)=N2)CCN(C2C3=C(N=CN3)N=CN=2)CC1

Computed Properties

• Exact Mass: 350.19674274g/mol
• Monoisotopic Mass: 350.19674274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 672.9±55.0 °C(Predicted)
• pka: 10.70±0.10(Predicted)

Additional information on 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine

6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine (CAS No. 2549019-98-7): A Comprehensive Overview

6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine (CAS No. 2549019-98-7) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure combining a purine core with a cyclopropylpyrimidine moiety, exhibits promising potential in various therapeutic applications. Its intricate design makes it a subject of interest for researchers exploring kinase inhibitors and signal transduction modulators.

The molecular structure of 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine features a piperazine linker, which enhances its binding affinity to biological targets. This structural attribute is particularly relevant in the context of cancer research, where compounds with similar frameworks have shown efficacy in targeting aberrant cellular pathways. Recent studies highlight its potential as a selective inhibitor for specific enzymes involved in cell proliferation, making it a candidate for oncology drug development.

One of the most searched questions in the field of medicinal chemistry revolves around the structure-activity relationship (SAR) of novel compounds. In this regard, 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine offers a fascinating case study. The cyclopropyl and dimethylpyrimidine groups contribute to its metabolic stability, while the purine base facilitates interactions with biological macromolecules. These features align with the growing demand for bioavailable small molecules in drug discovery.

In addition to its therapeutic potential, 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine is also being explored for its applications in chemical biology. Researchers are investigating its utility as a probe molecule to study enzyme mechanisms and protein-ligand interactions. This aligns with the increasing popularity of chemical probes in academic and industrial research, a topic frequently searched in scientific databases.

The synthesis of 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine involves multi-step organic reactions, including cyclocondensation and nucleophilic substitution. These methods are well-documented in organic synthesis literature, making this compound accessible to researchers with expertise in heterocyclic chemistry. The availability of detailed synthetic protocols has contributed to its rising prominence in high-throughput screening campaigns.

From a commercial perspective, 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine is gaining traction as a research chemical supplied by specialized manufacturers. Its demand is driven by the expanding market for pharmaceutical intermediates and preclinical candidates. Companies focusing on custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of drug discovery programs worldwide.

In conclusion, 6-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine (CAS No. 2549019-98-7) represents a compelling example of modern medicinal chemistry innovation. Its unique structural features, combined with its potential applications in therapeutics and chemical biology, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a significant role in advancing drug discovery and molecular pharmacology.